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These application notes provide detailed protocols and supporting data for the use of ChaC1
antibodies in Western Blotting (WB) and Immunohistochemistry (IHC). ChaC1 (ChaC

glutathione specific γ-glutamylcyclotransferase 1) is a key component of the unfolded protein

response (UPR) and endoplasmic reticulum (ER) stress pathways.[1][2][3][4] It functions to

degrade glutathione, a critical intracellular antioxidant, thereby playing a significant role in

apoptosis, oxidative stress, and ferroptosis.[1][3][4][5][6][7]

Quantitative Data Summary
The following tables summarize quantitative data from representative studies utilizing ChaC1
antibodies for Western Blotting and Immunohistochemistry.

Table 1: ChaC1 Protein Expression in Prostate Cancer Cell Lines (Western Blot)
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Cell Line Description
ChaC1 Protein
Level (relative to
RWPE-1)

Reference

RWPE-1
Non-tumor human

prostate epithelial
100% (Control) [8][9]

DU145 Prostate Cancer
Significantly

decreased
[8][9]

22RV1 Prostate Cancer
Significantly

decreased
[8][9]

Table 2: ChaC1 Expression in Breast Cancer by Immunohistochemistry (H-Score)

Tissue Type/Status
ChaC1 Expression (H-
Score)

Reference

Adjacent Normal and Benign

Tissues
Lower expression [10]

Malignant Breast Tissues Significant up-regulation [10]

Node-negative (N0) tumors
Lower expression compared to

N1 and N2
[2]

N1 (metastasis to 1-3 nodes) Significantly higher than N0 [2]

N2 (metastasis to >4 nodes) Significantly higher than N0 [2]

High Proliferation (Ki67 index) High expression [10]

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the ChaC1 signaling pathway and standardized workflows for

Western Blotting and Immunohistochemistry.
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1. Sample Preparation
(Cell/Tissue Lysate)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(to PVDF/Nitrocellulose)

4. Blocking
(5% non-fat milk or BSA)

5. Primary Antibody Incubation
(anti-ChaC1)

6. Washing
(TBST/PBST)

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Washing
(TBST/PBST)

9. Detection
(ECL Substrate)

10. Imaging

 

1. Deparaffinization & Rehydration

2. Antigen Retrieval
(Heat-Mediated)

3. Endogenous Peroxidase Blocking

4. Serum Blocking

5. Primary Antibody Incubation
(anti-ChaC1)

6. Washing
(PBS/TBS)

7. Secondary Antibody Incubation
(HRP-Polymer)

8. Washing
(PBS/TBS)

9. Chromogen Detection
(DAB)

10. Counterstaining
(Hematoxylin)

11. Dehydration & Mounting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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